
An In-depth Technical Guide to the Structure and
Stereochemistry of Solketal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solketal

Cat. No.: B138546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solketal, systematically known as (2,2-dimethyl-1,3-dioxolan-4-yl)methanol, is a versatile chiral

building block and a green solvent of significant interest in the chemical and pharmaceutical

industries.[1][2] As a protected form of glycerol, it offers a strategic advantage in organic

synthesis, particularly in the preparation of glycerides and other complex molecules.[3][4] This

guide provides a comprehensive overview of the structure, stereochemistry, and key

experimental methodologies related to Solketal, tailored for a technical audience.

Structure and Chemical Identity
Solketal is a cyclic ketal formed from the reaction of glycerol and acetone.[2] The structure

features a 1,3-dioxolane ring with a hydroxymethyl substituent at the 4-position and two methyl

groups at the 2-position.[1]

IUPAC Name: (2,2-dimethyl-1,3-dioxolan-4-yl)methanol[1]

Molecular Formula: C₆H₁₂O₃[1]

CAS Number:

Racemic mixture: 100-79-8[4]
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(R)-enantiomer: 14347-78-5[4]

(S)-enantiomer: 22323-82-6[4]

Synonyms: Isopropylidene glycerol, Glycerol acetonide[1]

Stereochemistry
The crucial stereochemical feature of Solketal is the presence of a single chiral center at the

C4 position of the dioxolane ring.[3] This gives rise to two enantiomers: (R)-Solketal and (S)-

Solketal. Commercially available Solketal is often a racemic mixture of these two enantiomers.

[2] The stereochemistry of the starting glycerol molecule dictates the configuration of the

resulting Solketal. The selective synthesis of either the (R) or (S) enantiomer is of paramount

importance for the synthesis of stereospecific pharmaceuticals and other chiral molecules.[5]

Quantitative Data Summary
The physical and chemical properties of racemic Solketal are summarized in the table below.

Property Value Reference(s)

Molecular Weight 132.16 g/mol [1]

Appearance Clear, colorless liquid [3]

Density 1.063 g/mL at 25 °C

Boiling Point 188-189 °C [1]

Melting Point -26 °C [6]

Flash Point 80 °C [6]

Solubility in Water Miscible [1]

Refractive Index (n²⁰/D) ~1.434

Experimental Protocols
Synthesis of Racemic Solketal
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The most common method for synthesizing racemic Solketal is the acid-catalyzed ketalization

of glycerol with acetone.[3]

Materials:

Glycerol

Acetone (in excess)

Acid catalyst (e.g., p-toluenesulfonic acid, Amberlyst-15 resin)[7]

Drying agent (e.g., anhydrous sodium sulfate)

Organic solvent for extraction (e.g., diethyl ether)

Saturated sodium bicarbonate solution

Brine

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine

glycerol and a molar excess of acetone (typically a 1:6 to 1:10 molar ratio of glycerol to

acetone).[7]

Add a catalytic amount of an acid catalyst (e.g., 1-5 mol% of p-toluenesulfonic acid).

Heat the reaction mixture to reflux (approximately 60 °C) and maintain for a period of 30

minutes to several hours, monitoring the reaction progress by TLC or GC.[7]

After completion, cool the reaction mixture to room temperature.

Neutralize the acid catalyst by washing with a saturated sodium bicarbonate solution.

Extract the product with an organic solvent such as diethyl ether.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.
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Remove the solvent under reduced pressure using a rotary evaporator to yield crude

Solketal.

Purify the product by vacuum distillation.

Stereochemical Analysis
The determination of the enantiomeric excess (e.e.) of a Solketal sample is critical for

applications requiring a specific enantiomer. The two primary methods for this analysis are

polarimetry and chiral High-Performance Liquid Chromatography (HPLC).

Principle: Enantiomers rotate plane-polarized light to an equal but opposite degree. A

polarimeter measures this angle of rotation.[8]

Procedure:

Prepare a solution of the Solketal sample of known concentration in a suitable solvent (e.g.,

chloroform).

Calibrate the polarimeter with the pure solvent.

Fill the polarimeter cell with the sample solution and measure the observed rotation (α).

Calculate the specific rotation [α] using the formula: [α] = α / (l × c) where 'l' is the path length

of the cell in decimeters and 'c' is the concentration in g/mL.[9]

The enantiomeric excess can be calculated by comparing the specific rotation of the sample

to the specific rotation of the pure enantiomer.

Principle: Chiral HPLC utilizes a stationary phase that is itself chiral, allowing for the differential

interaction and separation of the two enantiomers.[10]

Procedure:

Dissolve the Solketal sample in the mobile phase.

Inject the sample onto a chiral HPLC column (e.g., a cyclodextrin-based column).
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Elute the sample with an appropriate mobile phase (e.g., a mixture of hexane and

isopropanol).

Detect the separated enantiomers using a suitable detector (e.g., a UV detector).

The enantiomeric excess is determined by integrating the peak areas of the two enantiomers

in the resulting chromatogram.

Spectroscopic Characterization
Spectroscopic methods are essential for confirming the structure of Solketal.

¹H NMR (CDCl₃, 500 MHz): δ (ppm) 4.25-4.35 (m, 1H, -CH-), 4.10-4.20 (dd, 1H, -CH₂-O-),

3.70-3.80 (dd, 1H, -CH₂-O-), 3.55-3.65 (m, 2H, -CH₂OH), 2.20 (t, 1H, -OH), 1.42 (s, 3H, -

CH₃), 1.35 (s, 3H, -CH₃).[2]

¹³C NMR (CDCl₃, 125 MHz): δ (ppm) 109.5 (-C(CH₃)₂-), 76.5 (-CH-), 66.5 (-CH₂-O-), 63.0 (-

CH₂OH), 26.8 (-CH₃), 25.5 (-CH₃).[2]

IR (neat): ν (cm⁻¹) 3400 (br, O-H), 2980, 2930 (C-H), 1215, 1160, 1050 (C-O).[11]

Mass Spectrometry (EI): m/z (%) 117 (M-CH₃)⁺, 101, 73, 59, 43.[12]
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Caption: Synthesis of Solketal from Glycerol and Acetone.
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Caption: Workflow for Determining the Enantiomeric Excess of Solketal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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